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Compound of Interest

Compound Name: 2-Fluoro-5-iodo-3-methylphenol

Cat. No.: B14757311

Get Quote

Executive Summary & Chemical Identity
Standard Safety Data Sheets (SDS) often provide generic "Class" data that fails to capture the

specific operational risks of multi-functionalized scaffolds. 2-Fluoro-5-iodo-3-methylphenol
represents a high-value intermediate in medicinal chemistry, particularly for fragment-based

drug discovery (FBDD) and Suzuki-Miyaura cross-coupling reactions.

Its hazard profile is a synergistic combination of phenolic corrosivity (protein denaturation),

fluorine-enhanced lipophilicity (rapid dermal absorption), and aryl-iodide reactivity (light

sensitivity). This guide moves beyond compliance to establish a self-validating safety

architecture for research environments.
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Parameter Detail Technical Note

Chemical Name
2-Fluoro-5-iodo-3-

methylphenol

Structural Class Halogenated Phenol Acidic proton (pKa ~7-8)

Molecular Formula C₇H₆FIO

Molecular Weight 251.98 g/mol Heavy atom effect (Iodine)

Physical State Solid (Crystalline/Powder)
Potential for dust

aerosolization

Key Hazards
Corrosive (Skin/Eye), Acute

Toxin, Sensitizer

Anesthetic Effect (Skin burns

may be painless)

Physicochemical Hazard Dynamics
To safely handle this compound, one must understand the "Why" behind its toxicity.

The Phenol Mechanism (The Silent Burn): Unlike mineral acids which cause immediate pain,

phenols possess a local anesthetic effect. They denature proteins and penetrate the stratum

corneum rapidly.

The Fluorine Multiplier: The fluorine atom at the C2 position increases the compound's

lipophilicity (LogP), facilitating faster transdermal transport into the bloodstream compared to

non-halogenated phenols.

Systemic Toxicity: Once absorbed, phenols target the Central Nervous System (CNS), liver,

and kidneys.[1][2] Rapid decontamination is not just about saving skin; it is about preventing

systemic shock.

Visualization: The Hazard Cascade
The following diagram illustrates the progression from exposure to systemic failure if untreated.
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Caption: Figure 1: The critical timeline of phenol-derivative toxicity. Note the "Numbs Nerves"

phase which delays user reaction.

Operational Safety & Engineering Controls
The "Silver Shield" Protocol (PPE)
Standard nitrile gloves are insufficient for prolonged contact with halogenated phenols in

organic solvents (e.g., DCM, DMF). The solvent acts as a carrier, permeating the nitrile and

dragging the phenol with it.

PPE Layer Specification Rationale

Primary Glove
Laminate Film (Silver

Shield/Barrier)

Impermeable to phenols and

halogenated solvents.

Secondary Glove Nitrile (Disposable)
Worn over the laminate glove

for dexterity and grip.

Eye Protection Chemical Splash Goggles
Face shield required if working

with >50mL solutions.

Body Defense Lab Coat + Chemical Apron
Tyvek sleeves recommended

for stock solution preparation.

Engineering Controls
Solid Handling: Must be performed in a Chemical Fume Hood or a Powder Containment

Enclosure. The iodine atom makes the solid relatively heavy, but static charge can still

aerosolize fine dust.

Light Protection: The C-I bond is susceptible to photolytic cleavage. Process under amber

light or wrap vessels in foil to prevent degradation which releases free iodine (corrosive

vapor).

Emergency Response: The PEG Protocol
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CRITICAL ADVICE: Do NOT rely on water alone for limited skin exposures. Phenols are

hydrophobic; water can bead up and spread the chemical over a larger surface area,

increasing absorption.

Polyethylene Glycol (PEG 300 or 400) is the required decontamination agent.[3][2][4][5] It acts

as a solvent to solubilize the phenol and draw it out of the skin pores.

Visualization: The Self-Validating Decontamination Logic
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Caption: Figure 2: Decision matrix for phenol decontamination. PEG 400 is the primary

intervention for localized exposure.
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Step-by-Step Decontamination:
Immediate Action: Remove contaminated clothing.[3][6][1][2][4][5][7] Do not pull over head

(cut off if necessary).

The PEG Wash: Soak a gauze pad in PEG 300/400.[2] Gently wipe the area.[4] Discard pad.

Repeat with fresh pads for 15 minutes or until the characteristic odor disappears.

The Water Rinse: Only after PEG treatment (or if PEG is unavailable), flush with copious

water.[6]

Medical Escort: Transport to ER. Monitor for signs of shock (pallor, rapid pulse).

Synthesis & Storage Stability
Storage Architecture

Temperature: 2-8°C (Refrigerated).

Atmosphere: Store under inert gas (Argon/Nitrogen). The aryl iodide is prone to oxidation.

Container: Amber glass vials with Teflon-lined caps. Avoid metal spatulas if the solid is moist

(corrosion risk).

Reaction Safety (Suzuki Coupling Context)
When using 2-Fluoro-5-iodo-3-methylphenol in cross-coupling:

Base Sensitivity: The phenolic hydroxyl is acidic. In the presence of bases (K₂CO₃, Cs₂CO₃),

it will deprotonate to the phenoxide. Phenoxides are more nucleophilic and can increase skin

absorption rates.

Waste Disposal: Do not mix with acidic waste streams (risk of heat generation). Segregate

into "Halogenated Organic" waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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